2,5-difluoro-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl]benzene-1-sulfonamide

• IUPAC Name: 2,5-difluoro-N-[2-(4-methylpiperazin-1-yl)-2-(1-methylpyrrol-2-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C18H24F2N4O2S/c1-22-8-10-24(11-9-22)17(16-4-3-7-23(16)2)13-21-27(25,26)18-12-14(19)5-6-15(18)20/h3-7,12,17,21H,8-11,13H2,1-2H3
• InChI Key: IXPKAMQSNZTBAI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNS(=O)(=O)C2=C(C=CC(=C2)F)F)C3=CC=CN3C
• Molecular Formula: C18H24F2N4O2S
• Molecular Weight: 398.5 g/mol

Description

The compound is a sulfonamide derivative, which is a class of organic compounds sharing a common functional group commonly represented as -SO2NH2. Sulfonamides are known for their use in medicine, particularly as antibiotics.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of the appropriate benzene sulfonamide with the corresponding 2,5-difluoro-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl]benzene.

Molecular Structure Analysis

The molecular structure would consist of a benzene ring substituted with a sulfonamide group and a 2,5-difluoro-N-[2-(1-methyl-1H-pyrrol-2-yl)-2-(4-methylpiperazin-1-yl)ethyl] group.

Chemical Reactions Analysis

As a sulfonamide, this compound might undergo reactions typical of this class of compounds, such as hydrolysis under acidic or alkaline conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure, which is not available from the current information.

Mechanism of Action

Target of Action

The primary targets of the compound are yet to be identified. The compound’s structure suggests that it may interact with proteins or receptors that have affinity for aromatic compounds and sulfonamides .

Mode of Action

The exact mode of action of the compound is currently unknown. Based on its structure, it is plausible that the compound binds to its target protein or receptor, leading to a change in the protein’s function or signaling pathway . The presence of the 1-methyl-1H-pyrrol-2-yl and 4-methylpiperazin-1-yl groups may enhance the compound’s binding affinity or selectivity .

Biochemical Pathways

Given the presence of the indole nucleus in the compound, it may influence pathways where indole derivatives are known to have biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound are not yet fully understood. The presence of the difluoro and sulfonamide groups may influence the compound’s absorption and distribution. The compound’s metabolism could involve the modification or removal of the methyl groups. The compound’s excretion could be influenced by its overall polarity and solubility .

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown. Based on the potential biological activities of indole derivatives, the compound could potentially exert antiviral, anti-inflammatory, or anticancer effects, among others .

Action Environment

Environmental factors such as pH, temperature, and the presence of other biomolecules could influence the compound’s action, efficacy, and stability. For instance, the compound’s activity could be affected by the pH of the environment, as this could influence the compound’s ionization state and, consequently, its interaction with its target .

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties, which are not available from the current information.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications.